Cas no 1260770-96-4 (3-(3-chloro-4-methylphenyl)azetidine)

• Product Name: 3-(3-chloro-4-methylphenyl)azetidine
• CAS No: 1260770-96-4
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6033189
• PubChem ID: 126972309
• Update Time: 2025-07-23

3-(3-chloro-4-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)azetidine
• 1260770-96-4
• EN300-1964576

• Inchi： 1S/C10H12ClN/c1-7-2-3-8(4-10(7)11)9-5-12-6-9/h2-4,9,12H,5-6H2,1H3
• InChI Key： DDRRVARORGRQKQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1CNC1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-chloro-4-methylphenyl)azetidine

Comprehensive Overview of 3-(3-Chloro-4-methylphenyl)azetidine (CAS No. 1260770-96-4): Properties, Applications, and Research Insights

3-(3-Chloro-4-methylphenyl)azetidine (CAS No. 1260770-96-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the azetidine family, a four-membered nitrogen-containing ring system known for its conformational rigidity and bioactivity. Its molecular formula, C₁₀H₁₂ClN, highlights the presence of a chloro-methylphenyl substituent, which enhances its potential as a building block in drug discovery.

Recent trends in medicinal chemistry emphasize the importance of small-molecule scaffolds like azetidines, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1260770-96-4 solubility," reflecting growing interest in its physicochemical properties. The compound's logP (partition coefficient) and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability, a hot topic in central nervous system (CNS) drug development.

In agrochemical applications, 3-(3-chloro-4-methylphenyl)azetidine is explored as an intermediate for crop protection agents. Its chloro-methyl moiety may contribute to herbicidal or fungicidal activity, aligning with the demand for sustainable pest control solutions. Searches such as "azetidine-based agrochemicals" or "1260770-96-4 synthesis route" underscore its industrial relevance. Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring purity for research use.

The synthesis of CAS No. 1260770-96-4 typically involves ring-closing reactions or cross-coupling methodologies, with yields optimized through catalytic systems. Patent literature reveals its incorporation into kinase inhibitor candidates, addressing diseases like cancer and inflammatory disorders. This aligns with the surge in "targeted therapy" queries, where azetidine scaffolds are prized for their 3D diversity.

Environmental and regulatory considerations for 3-(3-chloro-4-methylphenyl)azetidine focus on its biodegradability and ecotoxicology. While not classified as hazardous, proper laboratory handling (e.g., glovebox use) is advised due to its reactive nitrogen heterocycle. FAQs like "Is CAS 1260770-96-4 stable in water?" or "azetidine storage conditions" reflect practical user concerns.

Future directions include computational studies (QSAR modeling) to predict its ADMET profiles and hybrid derivatives combining azetidine with other pharmacophores. As fragment-based drug discovery gains traction, 1260770-96-4 serves as a versatile chemical tool, bridging academic inquiry and industrial innovation.